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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical guidance for the handling and
disposal of lactonitrile. Adherence to these procedures is essential to mitigate the significant
health risks associated with this chemical.

Lactonitrile is a highly toxic compound that can be fatal if swallowed, inhaled, or absorbed
through the skin.[1][2][3] It is imperative that all personnel handling this substance are
thoroughly familiar with its hazards and follow the prescribed safety measures. Contact with
acids or heat can liberate highly toxic hydrogen cyanide gas.[1][4]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate personal protective equipment are the primary
defense against exposure to lactonitrile. The following table summarizes the required PPE for

various tasks.
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. Eye and Face Skin and Body Respiratory Hand
Task Scenario . . . .
Protection Protection Protection Protection
A NIOSH/MSHA-
) approved )
Impervious ) ] Compatible
) ) respirator with a )
Chemical splash clothing, such as chemical-

Routine Handling

(in a fume hood)

goggles and a
face shield.[1]

a lab coat, and
closed-toe
shoes.[4][5]

Type AB-P filter
or equivalent,
appropriate for
the exposure of
concern.[1][2][4]

resistant gloves
(e.g., nitrile).[2]
[4][5]

Spill Cleanup

Chemical splash
goggles and a
face shield.[1]

A fully-
encapsulating,
chemical-

resistant suit.[6]

A positive
pressure, full
face-piece self-
contained
breathing
apparatus
(SCBA) or a
pressure-
demand
supplied-air
respirator with
escape SCBA.[6]

[7]

Inner and outer
chemical-

resistant gloves.

[7]
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A positive
pressure, full
face-piece self-
contained
breathing
Inner and outer
] Full body apparatus )
Emergency Full face-shield. ) chemical-
o protective (SCBA) or a ]
Situations [1] ) resistant gloves.
clothing.[1] pressure- ]
demand
supplied-air
respirator with

escape SCBA.[6]
[7]

Quantitative Exposure Limits:

Parameter Value
OSHA PEL (8-hour TWA) 5 mg/m3[4]
Vapor Pressure <0.026 mmHg @ 25°CJ[1]

Operational Plan: Step-by-Step Handling and
Disposal

A systematic approach to handling and disposing of lactonitrile is crucial for ensuring
laboratory safety.

1. Preparation and Handling:
 All handling of lactonitrile must be conducted within a certified chemical fume hood.[4]

o Before beginning work, ensure that a safety shower and eye wash station are readily
accessible.[2]

» Avoid all personal contact with the chemical, including inhalation of vapors.[1]
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Keep containers of lactonitrile tightly sealed when not in use and store in a cool, dry, dark,
and well-ventilated area away from incompatible materials such as oxidizing agents and
acids.[1][4]

. In Case of Exposure:

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes and remove all contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of running water for at least
15 minutes, holding the eyelids apart.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, administer
100% oxygen and provide artificial respiration if necessary.[4][6] Seek immediate medical
attention.

Ingestion: Do NOT induce vomiting.[6] Seek immediate medical attention.
. Spill Response:

Minor Spills (in a fume hood):

o Remove all ignition sources.[1]

o Contain the spillage and absorb it with an inert material.

o Clean the area thoroughly.

Major Spills:

o Evacuate the area immediately and move upwind.[1]

o Alert emergency responders, providing them with the location and nature of the hazard.[1]
. Disposal Plan:

All waste containing lactonitrile must be considered hazardous.
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» Collect waste in closed, suitable, and properly labeled containers for disposal.[2]

» Consult with your institution's environmental health and safety department or a licensed
waste management authority for proper disposal procedures.[1]

e Do not dispose of lactonitrile down the drain or with general laboratory waste.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling and disposal of
lactonitrile.
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Caption: Workflow for Safe Lactonitrile Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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